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Compound of Interest

Compound Name: GGTI298 Trifluoroacetate

Cat. No.: B149689 Get Quote

An In-depth Technical Guide to GGTI-298 Trifluoroacetate

For researchers, scientists, and drug development professionals, this document provides a

comprehensive overview of GGTI-298 Trifluoroacetate, a potent inhibitor of

geranylgeranyltransferase I (GGTase I).

Core Compound Information
GGTI-298 Trifluoroacetate is a cell-permeable peptidomimetic that acts as a selective inhibitor

of GGTase I. Its chemical and physical properties are summarized below.

Property Value Citations

CAS Number 1217457-86-7 [1][2][3][4]

Molecular Weight 593.66 g/mol [2][3][5]

Alternate Names GGTI 298 TFA salt [3]

Purity ≥90% to ≥98% (HPLC) [1][3]

Appearance Crystalline solid [1]

Solubility >20 mg/mL in DMSO

Storage Temperature -20°C
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Mechanism of Action and Signaling Pathway
GGTI-298 functions as a CAAZ peptidomimetic inhibitor of GGTase I, which plays a crucial role

in the post-translational modification of various proteins, including the Rho family of small

GTPases. By inhibiting the geranylgeranylation of these proteins, GGTI-298 disrupts their

localization to the cell membrane and subsequent activation of downstream signaling

cascades. This interference leads to cell cycle arrest and the induction of apoptosis.

The primary mechanism of GGTI-298 involves the induction of G0/G1 cell cycle arrest. This is

achieved through the upregulation of the cyclin-dependent kinase (CDK) inhibitors p21 and

p15. GGTI-298 has been shown to have minimal effect on the levels of p27 and p16. The

increased levels of p21 and p15 lead to the inhibition of CDK2 and CDK4, which are essential

for the G1/S phase transition.

Furthermore, GGTI-298 can induce apoptosis through pathways that may be dependent or

independent of p53. In some cancer cell lines, the combination of GGTI-298 with other agents

like TRAIL has been shown to enhance apoptosis by modulating the expression of death

receptors DR4 and DR5 and inhibiting the pro-survival Akt pathway.

Below is a diagram illustrating the signaling pathway affected by GGTI-298.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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